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Compound of Interest

Compound Name: Dichloromethyl methyl carbonate

Cat. No.: B15353191

Get Quote

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Clarifying the Reagent of Interest
This guide provides a comprehensive technical overview of chloromethyl methyl carbonate

(CAS No. 40510-81-4), a crucial reagent in the field of medicinal chemistry, particularly in the

strategic design of prodrugs.[1][2] While the initial topic of interest was "dichloromethyl
methyl carbonate," a thorough review of chemical literature and commercial databases

indicates that this compound is not commonly available or described. In contrast, chloromethyl

methyl carbonate is a well-documented and widely utilized intermediate. Its structural similarity

and, more importantly, its established role as a precursor for creating prodrugs, make it the

relevant focus for professionals in drug development.[1][3] This guide, therefore, centers on the

properties, synthesis, and application of chloromethyl methyl carbonate, a key tool for

enhancing the therapeutic profiles of active pharmaceutical ingredients (APIs).

The core utility of chloromethyl methyl carbonate lies in its bifunctional nature. It possesses a

reactive chloromethyl group, which allows for facile attachment to a parent drug molecule, and

a methyl carbonate moiety. This entire construct, the (methoxycarbonyloxy)methyl group,

serves as a promoiety that can be enzymatically cleaved in vivo to release the active drug. This
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strategy is frequently employed to improve the solubility, permeability, and overall bioavailability

of drug candidates.

Core Physicochemical Properties
Understanding the fundamental properties of chloromethyl methyl carbonate is paramount for

its effective and safe use in a laboratory setting. The compound is typically a colorless to light

yellow, clear liquid or oil.[4][5] Key physicochemical data are summarized below for quick

reference.

Property Value Source(s)

CAS Number 40510-81-4 [2][4][6]

Molecular Formula C₃H₅ClO₃ [2][5][6]

Molecular Weight 124.52 g/mol [2][4][6]

Boiling Point 139-140 °C (at 760 Torr) [3][4]

Density 1.303 g/cm³ (at 15 °C) [3][4]

Refractive Index 1.4116 (at 22 °C) [3][4]

Solubility

Slightly soluble in acetonitrile

and methanol; soluble in

chloroform.

[4]

Purity Typically >97.0% (by GC)

Storage

2-8°C under an inert

atmosphere (e.g., Nitrogen or

Argon).

[3][4]

Molecular Structure
The structure of chloromethyl methyl carbonate is fundamental to its reactivity. The presence of

the electron-withdrawing carbonate group enhances the electrophilicity of the chloromethyl

carbon, making it susceptible to nucleophilic attack by functional groups on a drug molecule,

such as carboxylates, alcohols, or phenols.
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Caption: Molecular structure of chloromethyl methyl carbonate.

Synthesis and Experimental Protocol
Chloromethyl methyl carbonate is typically synthesized via the esterification of chloromethyl

chloroformate with methanol.[7] This reaction is often carried out in the presence of a base,

such as pyridine, to neutralize the hydrochloric acid byproduct. The choice of an anhydrous

solvent is critical to prevent hydrolysis of the highly reactive chloromethyl chloroformate starting

material.

Experimental Protocol: Synthesis from Chloromethyl
Chloroformate
This protocol is an illustrative procedure for the synthesis of chloromethyl methyl carbonate.[7]

Materials:

Chloromethyl chloroformate

Anhydrous Methanol

Pyridine

Anhydrous Diethyl Ether

1% Citric Acid Solution

Saturated Sodium Bicarbonate Solution

Saturated Brine Solution

Anhydrous Sodium Sulfate

Procedure:

To a dry reaction flask under an inert atmosphere, add chloromethyl chloroformate (1.0 eq).
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Dissolve the chloromethyl chloroformate in anhydrous diethyl ether (approx. 6-7 mL per gram

of chloroformate).

Add anhydrous methanol (1.0 eq) to the solution.

Cool the reaction mixture to 0 °C using an ice bath.

Slowly add pyridine (1.0 eq) dropwise to the cooled solution, maintaining the temperature at

0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir overnight.

Quench the reaction by diluting with water.

Transfer the mixture to a separatory funnel and wash sequentially with 1% citric acid

solution, saturated sodium bicarbonate solution, and saturated brine.[7]

Dry the organic layer over anhydrous sodium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure to yield the crude

product.

The product can be further purified by vacuum distillation if necessary.

Causality and Self-Validation: The use of pyridine is crucial as it acts as a scavenger for the

HCl generated during the reaction, driving the equilibrium towards the product. The aqueous

workup steps are designed to remove any remaining pyridine, salts, and unreacted starting

materials. Each washing step serves a specific purpose: citric acid removes the basic pyridine,

sodium bicarbonate neutralizes any remaining acid, and brine helps to break any emulsions

and remove water from the organic layer. The final purity can be assessed by Gas

Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy. While specific

NMR data for chloromethyl methyl carbonate is not readily available in the provided search

results, typical shifts for related methyl carbonate structures can be found in the literature.[8]

Application in Prodrug Development
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The primary application of chloromethyl methyl carbonate in drug development is its use as a

linker to form (acyloxy)methylcarbonate prodrugs.[1][2][3] This strategy is particularly effective

for drugs containing a carboxylic acid, phenol, or other nucleophilic functional group.

Mechanism of Action as a Prodrug Linker
The process involves the nucleophilic substitution of the chlorine atom on chloromethyl methyl

carbonate by a deprotonated functional group on the API. The resulting prodrug is generally

more lipophilic than the parent drug, which can enhance its absorption across biological

membranes. Once absorbed and in systemic circulation, the prodrug is designed to be

hydrolyzed by ubiquitous esterase enzymes.[9] This enzymatic cleavage releases the parent

drug, along with formaldehyde and carbon dioxide, which are endogenous and readily

metabolized. Carbonate-based prodrugs are often more stable than simple esters, offering a

tunable release profile.[9][10]

Prodrug Synthesis & Activation Workflow

API with
Nucleophilic Group

(e.g., R-COOH)
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Caption: Generalized workflow for prodrug synthesis and in vivo activation.

This approach has been successfully applied to various drug classes, including nonpeptide

angiotensin II antagonists and platelet-activating factor antagonists, to improve their

pharmacokinetic properties.[3][4]
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Safety and Handling
Chloromethyl methyl carbonate is a reactive and hazardous chemical that requires careful

handling to ensure laboratory safety.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[11]

Skin Protection: Handle with chemical-impermeable gloves. Wear protective clothing to

prevent skin contact.[11][12]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of vapors.[12]

Handling and Storage:

Handling: Handle in a well-ventilated place.[12] Use non-sparking tools and take measures

to prevent the buildup of electrostatic charge.[12][13] Avoid contact with skin, eyes, and

clothing.[12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place between

2-8°C.[3][4][12] It should be stored under an inert atmosphere as it is sensitive to moisture.

[3] Keep away from incompatible materials such as strong oxidizing agents, strong bases,

and strong reducing agents.[13]

Emergency Procedures:

Spills: In case of a spill, evacuate the area. Remove all sources of ignition. Absorb the spill

with inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for

disposal.[12][14]

First Aid:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.[12]

Eye Contact: Rinse cautiously with water for several minutes.[13]
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Inhalation: Move the person to fresh air.[12]

Ingestion: Rinse mouth with water and do not induce vomiting.[12] In all cases of

exposure, seek immediate medical attention.

Conclusion
Chloromethyl methyl carbonate is a valuable reagent for medicinal chemists and drug

development professionals. Its ability to form cleavable (acyloxy)methylcarbonate linkages

makes it an effective tool for creating prodrugs with improved pharmacokinetic profiles. A

thorough understanding of its chemical properties, synthesis, and reactivity, combined with

strict adherence to safety protocols, is essential for its successful and safe implementation in

the laboratory. This guide provides the foundational knowledge required to leverage this

important chemical intermediate in the pursuit of developing safer and more effective

medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15353191?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15353191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

